6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-ethoxyphenyl)acetate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C22H22N2O5S/c1-4-27-17-7-5-16(6-8-17)10-21(26)29-20-12-28-18(11-19(20)25)13-30-22-23-14(2)9-15(3)24-22/h5-9,11-12H,4,10,13H2,1-3H3
• InChI Key: PZYYJMQDEMWEOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OC2=COC(=CC2=O)CSC3=NC(=CC(=N3)C)C
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

The compound is a derivative of 2-aminopyrimidine. These derivatives are known for their antitrypanosomal and antiplasmodial activities. They are prepared from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates.

Synthesis Analysis

The synthesis of similar 2-aminopyrimidine derivatives involves several steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

The compound 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-(4-ethoxyphenyl)acetate is part of a broader class of chemicals involved in the synthesis of heterocyclic compounds. These compounds have been synthesized for various scientific applications, including antimicrobial, anticancer, and insecticidal activities. For instance, research by Deohate and Palaspagar (2020) demonstrated the synthesis of pyrimidine-linked pyrazole heterocyclics showing potential in insecticidal and antibacterial applications (Deohate & Palaspagar, 2020). Similarly, Rahmouni et al. (2016) investigated novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase properties (Rahmouni et al., 2016).

Cyclization Reactions and Compound Derivatives

Another study focused on the reactivity of related compounds for the synthesis of heterocyclic systems, highlighting the preparation of various derivatives, including 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones. These compounds are significant for their potential applications in medicinal chemistry and drug development (Selič, Grdadolnik, & Stanovnik, 1997).

Anticancer Activities

Furthermore, research on pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed promising anticancer activities, especially against human breast adenocarcinoma cell lines. This indicates the potential of such compounds in developing new anticancer therapies (Abdellatif et al., 2014).

Benzodiazepine Receptor Ligands

Compounds related to the given chemical structure have also been explored for their potential as benzodiazepine receptor ligands, which could be beneficial in treating neurological disorders (Bruni et al., 1994).

Mechanism of Action

The mechanism of action of similar compounds involves their in vitro activities against a causative organism of sleeping sickness, Trypanosoma brucei rhodesiense, as well as against a causative organism of malaria, Plasmodium falciparum NF54.

Future Directions

The future directions for similar compounds involve further exploration of their antitrypanosomal and antiplasmodial activities. There is a great demand for compounds with alternative mechanisms of action, especially in the face of resistance to current therapies.